Cas no 37622-92-7 (1H-Imidazole-4-carboxaldehyde, 1-[(4-methylphenyl)sulfonyl]-)

• Product Name: 1H-Imidazole-4-carboxaldehyde, 1-[(4-methylphenyl)sulfonyl]-
• CAS No: 37622-92-7
• MF: C₁₁H₁₀N₂O₃S
• MW: 250.273701190948
• CID: 1484718
• PubChem ID: 11715772
• Update Time: 2025-04-21

1H-Imidazole-4-carboxaldehyde, 1-[(4-methylphenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-4-carboxaldehyde, 1-[(4-methylphenyl)sulfonyl]-
• SCHEMBL6771462
• 37622-92-7
• DTXSID301191645
• TQP1176
• 1-tosyl-4-formyl-1H-imidazole
• VCTHMGUIGOHZPS-UHFFFAOYSA-N
• 1-[(4-Methylphenyl)sulfonyl]-1H-imidazole-4-carboxaldehyde
• DB-216226
• 1-Tosyl-1H-imidazole-4-carbaldehyde

• Inchi： 1S/C11H10N2O3S/c1-9-2-4-11(5-3-9)17(15,16)13-6-10(7-14)12-8-13/h2-8H,1H3
• InChI Key： VCTHMGUIGOHZPS-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(N1C=NC(C=O)=C1)(=O)=O

Computed Properties

• Exact Mass: 250.0413
• Monoisotopic Mass: 250.04121336g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 77.4Ų

Experimental Properties

• PSA: 69.03

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides